Cas no 2219408-13-4 (tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate)

Tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate is a spirocyclic compound featuring a diazaspiro core structure with ketone and tert-butoxycarbonyl (Boc) functional groups. Its rigid spiro framework enhances stereochemical stability, making it valuable in synthetic organic chemistry, particularly for constructing complex heterocycles or peptidomimetics. The Boc-protected amine group allows for selective deprotection under mild acidic conditions, facilitating further derivatization. The diketone moiety offers reactivity for condensation or reduction reactions. This compound is well-suited for medicinal chemistry applications, where its structural features can contribute to the development of biologically active molecules with controlled conformational properties. Its synthetic versatility and stability make it a useful intermediate in pharmaceutical research.
tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate structure
2219408-13-4 structure
Product Name:tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate
CAS No:2219408-13-4
MF:C16H26N2O4
MW:310.388644695282
CID:6006691
PubChem ID:165605333
Update Time:2025-06-14

tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate
    • EN300-1708143
    • 2219408-13-4
    • tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate
    • Inchi: 1S/C16H26N2O4/c1-14(2,3)22-13(21)18-7-6-15(4,5)16(10-18)8-11(19)9-17-12(16)20/h6-10H2,1-5H3,(H,17,20)
    • InChI Key: WSIUGCWDWDAOGM-UHFFFAOYSA-N
    • SMILES: O=C1C2(CC(CN1)=O)CN(C(=O)OC(C)(C)C)CCC2(C)C

Computed Properties

  • Exact Mass: 310.18925731g/mol
  • Monoisotopic Mass: 310.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.7Ų

tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate Pricemore >>

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Additional information on tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro5.5undecane-2-carboxylate

Comprehensive Overview of tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 2219408-13-4)

The compound tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 2219408-13-4) is a highly specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its potential applications in drug discovery and development. The spirocyclic framework, combined with the tert-butyl carboxylate moiety, makes it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its role as a building block for protease inhibitors and kinase modulators, which are critical in treating various diseases.

In recent years, the demand for spirocyclic compounds like tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate has surged, driven by their versatility in medicinal chemistry. The compound's diazaspiro core is a key feature that enhances its stability and binding affinity to biological targets. This aligns with the growing trend of exploring spirocyclic scaffolds in drug design, as they often exhibit improved pharmacokinetic properties. Additionally, the presence of the tert-butyl group contributes to the molecule's lipophilicity, which is a desirable trait for optimizing drug delivery systems.

The synthesis of tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate involves multi-step organic reactions, including cyclization and esterification processes. These methods are widely discussed in academic literature and patent filings, reflecting the compound's industrial relevance. Its CAS No. 2219408-13-4 serves as a unique identifier for researchers and regulatory bodies, ensuring accurate tracking and compliance in global chemical databases. The compound's structural complexity also makes it a subject of interest for computational chemists, who use molecular modeling techniques to predict its interactions with biological targets.

From an environmental and sustainability perspective, the production of tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate is being optimized to reduce waste and energy consumption. Green chemistry principles, such as catalytic efficiency and solvent recovery, are increasingly applied in its synthesis. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and stakeholders. The compound's potential applications in biodegradable materials and eco-friendly pharmaceuticals further enhance its appeal in a market prioritizing sustainability.

In conclusion, tert-butyl 5,5-dimethyl-7,10-dioxo-2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 2219408-13-4) represents a fascinating intersection of chemistry, pharmacology, and environmental science. Its unique spirocyclic architecture and functional groups make it a promising candidate for advanced research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic and industrial innovations.

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